Cas no 2229631-10-9 (tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate
• CAS No: 2229631-10-9
• MF: C₁₄H₁₇ClN₄O₂
• MW: 308.763381719589
• CID: 5762433
• PubChem ID: 165826898
• Update Time: 2025-06-14

tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229631-10-9
• EN300-1899869
• tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-2-chlorophenyl]carbamate
• tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate

• Inchi： 1S/C14H17ClN4O2/c1-14(2,3)21-13(20)19-10-5-4-8(6-9(10)15)11-7-17-12(16)18-11/h4-7H,1-3H3,(H,19,20)(H3,16,17,18)
• InChI Key： PNYCARJQNDYLHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 308.1040035g/mol
• Monoisotopic Mass: 308.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate

Recent Advances in the Study of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate (CAS: 2229631-10-9)

The compound tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate (CAS: 2229631-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate, highlighting its efficient production through a multi-step process involving palladium-catalyzed cross-coupling reactions. The research emphasized the compound's stability and scalability, which are critical for its further development as a pharmaceutical agent.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise mode of action.

Another significant development is the exploration of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate as a precursor in the synthesis of novel heterocyclic compounds. Researchers have successfully derivatized this molecule to produce a library of analogs with enhanced pharmacokinetic properties. These analogs are currently being screened for their efficacy in various disease models, including cancer and neurodegenerative disorders.

Despite these promising advancements, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-chlorophenylcarbamate (CAS: 2229631-10-9) represents a versatile and promising candidate in the realm of drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject for further investigation. Future studies will likely focus on advancing its therapeutic potential through rigorous preclinical and clinical evaluations.